Cas no 1936092-14-6 (1-Cyclobutyl-2-methylcyclohexane-1-carbaldehyde)

• Product Name: 1-Cyclobutyl-2-methylcyclohexane-1-carbaldehyde
• CAS No: 1936092-14-6
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 5707978
• PubChem ID: 131186509
• Update Time: 2025-06-09

1-Cyclobutyl-2-methylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1936092-14-6
• 1-Cyclobutyl-2-methylcyclohexane-1-carbaldehyde
• EN300-1619386

• Inchi： 1S/C12H20O/c1-10-5-2-3-8-12(10,9-13)11-6-4-7-11/h9-11H,2-8H2,1H3
• InChI Key： WJUQXJWPDMEMKK-UHFFFAOYSA-N
• SMILES： O=CC1(CCCCC1C)C1CCC1

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-Cyclobutyl-2-methylcyclohexane-1-carbaldehyde

Professional Introduction to 1-Cyclobutyl-2-methylcyclohexane-1-carbaldehyde (CAS No. 1936092-14-6)

1-Cyclobutyl-2-methylcyclohexane-1-carbaldehyde, a compound with the chemical identifier CAS No. 1936092-14-6, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in synthetic chemistry and drug development. The presence of both cyclobutyl and cyclohexane moieties in its molecular structure imparts distinct chemical properties that make it a valuable intermediate in various chemical transformations.

The synthesis of 1-Cyclobutyl-2-methylcyclohexane-1-carbaldehyde involves a series of well-defined chemical reactions that highlight the compound's reactivity and versatility. The process typically begins with the functionalization of a cyclohexane precursor, followed by the introduction of a cyclobutyl group and a methyl substituent. These steps require precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have further refined the synthesis, making it more efficient and environmentally friendly.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The aldehyde functional group at the 1-position provides a reactive site for further derivatization, enabling the creation of diverse pharmacophores. Researchers have leveraged this property to develop novel compounds with potential therapeutic applications. For instance, derivatives of 1-Cyclobutyl-2-methylcyclohexane-1-carbaldehyde have been explored as intermediates in the synthesis of bioactive molecules targeting neurological disorders.

In recent years, there has been growing interest in exploring the pharmacological properties of structurally unique compounds like 1-Cyclobutyl-2-methylcyclohexane-1-carbaldehyde. Studies have demonstrated its role as a precursor in the development of small-molecule inhibitors that modulate enzyme activity relevant to metabolic pathways. The cyclobutyl ring, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive feature for drug design. Furthermore, the methyl substituent at the 2-position contributes to steric hindrance, which can be exploited to optimize drug-like properties such as solubility and metabolic stability.

The compound's structural features also make it a valuable tool in computational chemistry and molecular modeling studies. Its rigid framework provides a stable scaffold for investigating conformational dynamics and interactions with biological targets. Advanced computational techniques have been employed to predict how 1-Cyclobutyl-2-methylcyclohexane-1-carbaldehyde might behave within biological systems, offering insights into its potential role as a lead compound or intermediate in drug discovery pipelines.

From an industrial perspective, the production and application of 1-Cyclobutyl-2-methylcyclohexane-1-carbaldehyde highlight the importance of specialized chemical synthesis techniques. Manufacturers must adhere to stringent quality control measures to ensure consistency and reliability for research and commercial purposes. The demand for high-purity intermediates like this compound underscores the growing significance of fine chemicals in pharmaceutical innovation.

The future prospects for 1-Cyclobutyl-2-methylcyclohexane-1-carbaldehyde are promising, with ongoing research aimed at expanding its utility across multiple domains. Innovations in synthetic methodologies continue to emerge, offering new ways to access derivatives with tailored properties. As our understanding of molecular interactions deepens, compounds like this are expected to play an increasingly pivotal role in developing next-generation therapeutics.